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Cat. No.: B1219951
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An Authoritative Resource for Researchers, Scientists, and Drug Development Professionals

Introduction
N-(3-Carboxyphenyl)anthranilic acid, also known as 2,3'-iminodibenzoic acid (CAS No.

27693-67-0), is a specialized organic molecule belonging to the N-aryl anthranilic acid class of

compounds. This class is of significant interest in medicinal chemistry as it forms the structural

backbone of several non-steroidal anti-inflammatory drugs (NSAIDs) and other biologically

active molecules.[1] Anthranilic acid and its derivatives are versatile precursors in the synthesis

of a wide array of compounds, exhibiting activities ranging from anti-inflammatory and

analgesic to antimicrobial and antiviral.[2][3] This guide provides a comprehensive technical

overview of N-(3-Carboxyphenyl)anthranilic acid, including its synthesis, physicochemical

properties, spectral characterization, and potential applications, with a focus on providing

actionable insights for laboratory and drug development professionals.
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N-(3-Carboxyphenyl)anthranilic acid is a dicarboxylic acid derivative of diphenylamine. While

extensive experimental data for this specific molecule is not widely published, its structural

properties can be inferred from its constituent parts and related compounds.

Property Value Source

CAS Number 27693-67-0 [4]

Molecular Formula C₁₄H₁₁NO₄ [4]

Molecular Weight 257.24 g/mol [4]

Appearance Expected to be a solid
General knowledge of similar

compounds

Storage Temperature 2-8°C [4]

Synthesis
The primary route for the synthesis of N-(3-Carboxyphenyl)anthranilic acid is the Ullmann

condensation, a well-established copper-catalyzed cross-coupling reaction.[2] This reaction

involves the coupling of an aryl halide with an amine. For the synthesis of N-(3-
Carboxyphenyl)anthranilic acid, this would typically involve the reaction of a 2-halobenzoic

acid (such as 2-chlorobenzoic acid) with 3-aminobenzoic acid.[2]

The general mechanism of the Ullmann condensation involves the formation of a copper(I) salt

of the amine, followed by oxidative addition of the aryl halide to the copper center. Reductive

elimination then yields the desired N-aryl product and regenerates the copper catalyst. The

reaction is typically carried out at elevated temperatures in a high-boiling polar solvent.[5]
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Caption: Ullmann Condensation for N-(3-Carboxyphenyl)anthranilic acid.

Detailed Experimental Protocol: A Representative
Ullmann Condensation
The following is a generalized, yet detailed, protocol for the synthesis of N-aryl anthranilic acids

via the Ullmann condensation, which can be adapted for the synthesis of N-(3-
Carboxyphenyl)anthranilic acid.[2]

Materials:

2-Chlorobenzoic acid

3-Aminobenzoic acid

Anhydrous potassium carbonate (K₂CO₃)

Copper(I) oxide (Cu₂O) or other suitable copper catalyst

High-boiling point solvent (e.g., N,N-dimethylformamide (DMF) or nitrobenzene)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-

chlorobenzoic acid, 3-aminobenzoic acid, anhydrous potassium carbonate, and the copper

catalyst in the chosen solvent.

Heat the reaction mixture to reflux with constant stirring. The reaction progress can be

monitored by thin-layer chromatography (TLC).

After the reaction is complete (typically several hours), cool the mixture to room temperature.

Acidify the reaction mixture with a suitable acid (e.g., hydrochloric acid) to precipitate the

product.

Filter the crude product, wash it with water to remove inorganic salts, and then dry it.
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Purify the crude product by recrystallization from an appropriate solvent (e.g., ethanol or

acetic acid) to obtain pure N-(3-Carboxyphenyl)anthranilic acid.

Spectroscopic Characterization
The structure of N-(3-Carboxyphenyl)anthranilic acid can be confirmed using various

spectroscopic techniques.

Infrared (IR) Spectroscopy
The IR spectrum of N-(3-Carboxyphenyl)anthranilic acid is expected to show characteristic

absorption bands for the functional groups present in the molecule.

Functional Group Expected Absorption Range (cm⁻¹)

O-H stretch (Carboxylic acid) 3300-2500 (broad)

N-H stretch (Secondary amine) 3500-3300 (medium)

C=O stretch (Carboxylic acid) 1780-1710

C=C stretch (Aromatic) 1600-1450

C-N stretch 1350-1250

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum will show a complex pattern of signals in the aromatic

region (typically δ 6.5-8.5 ppm) due to the protons on the two benzene rings. The protons of the

carboxylic acid and the amine groups will appear as broad singlets, and their chemical shifts

can be concentration and solvent dependent.

¹³C NMR: The carbon NMR spectrum will display signals for the two carboxylic acid carbons

(typically in the range of δ 165-175 ppm) and twelve aromatic carbons. The chemical shifts of

the aromatic carbons will be influenced by the positions of the amino and carboxyl substituents.

Potential Applications and Biological Activity
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The N-aryl anthranilic acid scaffold is a cornerstone in the development of NSAIDs.[1] These

compounds typically exert their anti-inflammatory effects through the inhibition of

cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins.[2]

Derivatives of anthranilic acid have also been investigated for a wide range of other

pharmacological activities, including:

Antimicrobial and Antiviral Activity: Various derivatives have shown inhibitory effects against

different microbes and viruses.[3]

Anticancer Activity: Some anthranilic acid analogs act as inducers of apoptosis and inhibitors

of signaling pathways involved in cancer progression, such as the hedgehog and mitogen-

activated protein kinase (MAPK) pathways.[3]

Neuroprotective Effects: Certain derivatives have been found to downregulate pathways

associated with neurodegeneration.[3]

While specific biological studies on N-(3-Carboxyphenyl)anthranilic acid are not extensively

reported in publicly available literature, its structure suggests it could serve as a valuable

building block or a lead compound in drug discovery programs targeting inflammation, cancer,

or other diseases where modulation of the aforementioned pathways is beneficial. The

presence of two carboxylic acid groups may influence its solubility, polarity, and binding

characteristics to biological targets.
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Caption: Potential biological targets of N-aryl anthranilic acids.

Safety and Handling
Detailed safety information for N-(3-Carboxyphenyl)anthranilic acid is not readily available.

However, based on the known hazards of its parent compound, anthranilic acid, and related

benzoic acids, the following precautions should be taken:

Eye and Skin Irritation: Anthranilic acid can cause serious eye irritation.[6][7] It is advisable to

wear appropriate personal protective equipment (PPE), including safety glasses and gloves,

when handling N-(3-Carboxyphenyl)anthranilic acid.

Respiratory Irritation: Inhalation of dusts may cause respiratory tract irritation.[4] Work in a

well-ventilated area or use a fume hood.

Ingestion: While the acute toxicity is expected to be low, ingestion should be avoided.

Always consult the material safety data sheet (MSDS) provided by the supplier for specific

handling and disposal instructions.

Conclusion
N-(3-Carboxyphenyl)anthranilic acid is a molecule with significant potential as a building

block in medicinal chemistry and materials science. Its synthesis via the Ullmann condensation

is a well-understood process, and its structural features suggest a range of possible biological

activities, consistent with the broader class of N-aryl anthranilic acids. While specific

experimental data for this compound is limited, this guide provides a solid foundation for

researchers and drug development professionals to understand its properties and potential

applications. Further research into the specific biological targets and pharmacological profile of

N-(3-Carboxyphenyl)anthranilic acid is warranted to fully explore its therapeutic potential.

References
Chandrashekhara Kumar B, Int. J. of Pharm. Sci., 2024, Vol 2, Issue 7, 2143-2174. (2024-
07-30).
Synthesis and Antiinflammatory Activity of N-Aryl Anthranilic Acid and its Derivatives. Indian
Journal of Pharmaceutical Sciences.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1219951/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-3-carboxyphenyl-anthranilic-acid
https://pubmed.ncbi.nlm.nih.gov/38630358/
https://www.jocpr.com/articles/spectroscopic-and-thermal-studies-of-anthralinic-acid-vitamin-lwith-br-and-cl.pdf
https://www.benchchem.com/product/b1219951/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-3-carboxyphenyl-anthranilic-acid
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0209.pdf
https://www.benchchem.com/product/b1219951/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-3-carboxyphenyl-anthranilic-acid
https://www.benchchem.com/product/b1219951/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-3-carboxyphenyl-anthranilic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Biological Activity of Novel Complexes with Anthranilic Acid and Its Analogues.
MDPI.
Pharmaceutical Chemistry Of Anthranilic Acid Deriv
2,3-Diaminobenzoic acid | C7H8N2O2 | CID 198069. PubChem.
Novel Anthranilic Acid Hybrids—An Alternative Weapon against Inflamm
Anticancer, Antimicrobial, and Antioxidant Activities of Organodiselenide-Tethered Methyl
Anthranil
(PDF) Hands-on synthetic approaches and biological activities of anthranilic acid derivatives:
A mini-review.
Synthesis and antiinflammatory activity of n-aryl anthranilic acid and its deriv
Complete assignment of 1h- and 13c-nmr spectra of anthranilic acid and its hydroxy
derivatives and salicylic acid and its amino. SciSpace.
2,3'-IMINO-DIBENZOIC ACID CAS#: 27693-67-0. ChemicalBook.
A process for the synthesis of anthranilic acid/amide compounds and intermediates thereof.
SAFETY D
Medicinal chemistry of anthranilic acid derivatives: A mini review. PubMed. (2021-06-12).
Synthesis of Heterocycles from Anthranilic acid and its Deriv
(PDF) Complete assignment of 1H- and 13C-NMR spectra of anthranilic acid and its hydroxy
derivatives and salicylic acid and its amino derivatives.
(PDF) Microwave‐Promoted Ullmann Condensation of 2‐Aminopyridines with 2‐
Chlorobenzoic Acids.
SAFETY DATA SHEET. Fisher Scientific. (2012-12-04).
The Chemistry of Anthranilic Acid | Request PDF.
Ullmann condens
Anthranilic acid compounds and methods for their production.
Anthranilic acid. Penta chemicals. (2024-11-26).
The Effects of Exogenous Benzoic Acid on the Physicochemical Properties, Enzyme
Activities and Microbial Community Structures of Perilla frutescens Inter-Root Soil. MDPI.
(2024-06-13).
COMPLETE ASSIGNMENT OF 1H- AND 13C-NMR SPECTRA OF ANTHRANILIC ACID
AND ITS HYDROXY DERIVATIVES AND SALICYLIC ACID AND ITS AMINO DERIV
Anthranilic Acid - SAFETY D
Ullmann Reaction. Organic Chemistry Portal.
A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted
methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI.
RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN
REACTION. A REVIEW. PMC - NIH.
SAFETY DATA SHEET. Spectrum Chemical. (2018-12-20).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-
Oxygen (C-O)
N-Phenylanthranilic acid(91-40-7) 1H NMR spectrum. ChemicalBook.
2,2 -Iminodibenzoic acid 95 579-92-0. Sigma-Aldrich.
2-[Acetyl(2,3-dimethylphenyl)amino]benzoic acid | C17H17NO3 | CID 71360054. PubChem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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